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Compound of Interest

Compound Name:
Ethyl 4-

(cyclopropylamino)benzoate

Cat. No.: B053049 Get Quote

Disclaimer: This document provides a summary of safety and handling guidelines for Ethyl 4-
(cyclopropylamino)benzoate. Specific safety data for this compound is limited. Therefore, the

information presented herein is largely extrapolated from data on structurally similar

compounds. All laboratory work should be conducted by trained professionals in a well-

ventilated area, adhering to all institutional and governmental safety regulations.

Chemical and Physical Properties
Ethyl 4-(cyclopropylamino)benzoate is a chemical compound with the molecular formula

C12H15NO2.[1] While detailed experimental data is not readily available, computed properties

provide some insight into its characteristics.

Table 1: Computed Physical and Chemical Properties of Ethyl 4-(cyclopropylamino)benzoate
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Property Value Source

Molecular Weight 205.25 g/mol PubChem[1]

IUPAC Name
ethyl 4-

(cyclopropylamino)benzoate
PubChem[1]

CAS Number 112033-48-4 PubChem[1]

SMILES
CCOC(=O)C1=CC=C(C=C1)N

C2CC2
PubChem[1]

InChIKey
BONKADOTDLVBQA-

UHFFFAOYSA-N
PubChem[1]

Hazard Identification and Classification
Specific hazard classification for Ethyl 4-(cyclopropylamino)benzoate is not available.

However, based on data for analogous compounds such as Ethyl 4-(Dimethylamino)benzoate

and Ethyl 4-aminobenzoate (Benzocaine), the following potential hazards should be

considered.

Table 2: Potential Hazard Statements based on Analogous Compounds

Hazard Statement
Corresponding
Compound(s)

Source(s)

May damage fertility or the

unborn child.

Ethyl 4-

(Dimethylamino)benzoate
TCI Chemicals

Toxic to aquatic life with long

lasting effects.

Ethyl 4-

(Dimethylamino)benzoate
TCI Chemicals

Causes skin irritation. Ethyl 4-aminobenzoate Fisher Scientific

Causes serious eye irritation. Ethyl 4-aminobenzoate Fisher Scientific

May cause an allergic skin

reaction.
Ethyl 4-aminobenzoate Sigma-Aldrich

Combustible liquid. Ethyl benzoate Sigma-Aldrich
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GHS Pictograms (Potential):

Based on the hazards of similar compounds, the following pictograms may be relevant:

Health Hazard: For potential reproductive toxicity.

Exclamation Mark: For skin and eye irritation, and skin sensitization.

Environment: For aquatic toxicity.

Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of researchers and to

maintain the integrity of the compound.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH/MSHA approved

respirator.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Conditions: Store in a cool, dry, and well-ventilated place.

Containers: Keep the container tightly closed.
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Incompatibilities: Store away from strong oxidizing agents.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.

Table 3: First-Aid Measures based on Analogous Compounds

Exposure Route First-Aid Procedure Source(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen.

TCI Chemicals, Alfa Aesar

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing.

Alfa Aesar, Fisher Scientific

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Alfa Aesar, Fisher Scientific

Ingestion
Rinse mouth with water. Do not

induce vomiting.
TCI Chemicals, ECHEMI

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust or vapors. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleaning: For solid spills, sweep up and place in a suitable container for

disposal. For liquid spills, absorb with an inert material and place in a container for disposal.
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Toxicological Information
Specific toxicological data for Ethyl 4-(cyclopropylamino)benzoate is not available. The

information below is for a related compound, Ethyl 4-aminobenzoate.

Table 4: Acute Toxicity Data for Ethyl 4-aminobenzoate

Test Species Route Value Source

LD50 Rat Oral 3042 mg/kg Fisher Scientific

Experimental Protocols and Workflows
While specific experimental protocols involving Ethyl 4-(cyclopropylamino)benzoate are not

detailed in the available literature, a general workflow for handling and using such a compound

in a research setting can be conceptualized.

General Experimental Workflow
The following diagram illustrates a typical workflow for a chemical synthesis experiment

involving a solid reagent like Ethyl 4-(cyclopropylamino)benzoate.
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General Workflow for Chemical Synthesis

Reagent Preparation
(Weighing, Dissolving)

Reaction Setup
(Inert Atmosphere, Temperature Control)

Waste Disposal

Reaction Monitoring
(TLC, LC-MS)

Work-up
(Quenching, Extraction)

Purification
(Chromatography, Recrystallization)

Product Analysis
(NMR, MS)

 

Safety and Handling Decision Flow

Obtain Chemical

Review Safety Data Sheet
(or analogous compound data)

Assess Hazards

Select Appropriate PPE

Prepare Workspace
(Fume Hood, Spill Kit)

Conduct Experiment

Properly Handle Waste

Decontaminate Workspace
and Equipment

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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